Cas no 2696257-91-5 (rac-tert-butyl N-(3aR,6aS)-6a-fluoro-octahydrocyclopentacpyrrol-3a-ylcarbamate hydrochloride)

• Product Name: rac-tert-butyl N-(3aR,6aS)-6a-fluoro-octahydrocyclopentacpyrrol-3a-ylcarbamate hydrochloride
• CAS No: 2696257-91-5
• MF: C₁₂H₂₂ClFN₂O₂
• MW: 280.766685962677
• MDL: MFCD32667495
• CID: 5110138
• PubChem ID: 146155252
• Update Time: 2025-05-18

rac-tert-butyl N-(3aR,6aS)-6a-fluoro-octahydrocyclopentacpyrrol-3a-ylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• rac-tert-butyl N-(3aR,6aS)-6a-fluoro-octahydrocyclopentacpyrrol-3a-ylcarbamate hydrochloride

• MDL： MFCD32667495
• Inchi： 1S/C12H21FN2O2.ClH/c1-10(2,3)17-9(16)15-12-6-4-5-11(12,13)7-14-8-12;/h14H,4-8H2,1-3H3,(H,15,16);1H/t11-,12+;/m0./s1
• InChI Key： PHJXNEDXTLEVAD-ZVWHLABXSA-N
• SMILES： N([C@]12CNC[C@]1(CCC2)F)C(=O)OC(C)(C)C.Cl

Additional information on rac-tert-butyl N-(3aR,6aS)-6a-fluoro-octahydrocyclopentacpyrrol-3a-ylcarbamate hydrochloride

Rac-Tert-Butyl N-(3aR,6aS)-6a-Fluoro-Octahydrocyclopentacpyrrol-3a-Ylcarbamate Hydrochloride

The compound rac-tert-butyl N-(3aR,6aS)-6a-fluoro-octahydrocyclopentacpyrrol-3a-ylcarbamate hydrochloride (CAS No: 2696257-91-5) is a highly specialized chemical entity with significant applications in the field of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique structural features, which make it a valuable tool in the synthesis of bioactive molecules and drug development.

Recent studies have highlighted the importance of tert-butyl carbamates in medicinal chemistry, particularly due to their ability to stabilize certain conformations of amino acids and peptides. The presence of the fluoro group in this compound adds an additional layer of functionality, enhancing its potential as a building block for more intricate molecular architectures. The octahydrocyclopentacpyrrol ring system further contributes to the compound's versatility, offering a rigid framework that can be exploited in various synthetic strategies.

One of the most intriguing aspects of this compound is its stereochemical configuration, specifically the 3aR,6aS arrangement. This configuration has been shown to influence the compound's interaction with biological systems, making it a promising candidate for enantioselective synthesis and asymmetric catalysis. Researchers have also explored the use of this compound in the construction of peptidomimetics, where its ability to mimic peptide bonds while maintaining stability has proven advantageous.

The synthesis of rac-tert-butyl N-(3aR,6aS)-6a-fluoro-octahydrocyclopentacpyrrol-3a-ylcarbamate hydrochloride involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the cyclopentacpyrrol ring system through cyclization reactions and the subsequent introduction of the fluoro group via electrophilic substitution. The final step involves the formation of the tert-butyl carbamate group, which is achieved through nucleophilic acyl substitution.

In terms of applications, this compound has found utility in peptide coupling reactions, where it serves as an effective protecting group for amino acids. Its ability to facilitate controlled deprotection under mild conditions has made it a preferred choice in solid-phase synthesis protocols. Additionally, the compound has been employed in the synthesis of complex natural product analogs, where its stereochemical integrity plays a crucial role in achieving desired outcomes.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic properties and reactivity patterns of this compound. Quantum mechanical calculations have revealed that the fluoro group exerts an electron-withdrawing effect, which modulates the reactivity of the carbamate group. This understanding has paved the way for more precise predictions of reaction outcomes and optimized synthetic pathways.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of this compound. Results indicate that under aerobic conditions, the compound undergoes gradual degradation through microbial action, minimizing its environmental footprint. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, rac-tert-butyl N-(3aR,6aS)-6a-fluoro-octahydrocyclopentacpyrrol-3a-ylcarbamate hydrochloride (CAS No: 2696257-91-5) stands as a testament to the ingenuity and precision achievable in modern organic chemistry. Its unique structural features and versatile functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, its role in shaping future chemical innovations is likely to grow even more prominent.